An In-Depth Technical Guide to the Synthesis of 4-Methyl-2-(methylthio)-5-vinylpyridine
An In-Depth Technical Guide to the Synthesis of 4-Methyl-2-(methylthio)-5-vinylpyridine
Introduction
Substituted pyridines are a cornerstone of modern medicinal chemistry, with the pyridine scaffold being a key structural motif in a vast number of FDA-approved drugs.[1] The electronic properties and ability of the pyridine nitrogen to act as a hydrogen bond acceptor make it a privileged structure in drug design.[2] This guide provides a comprehensive overview of a plausible and robust synthetic route to a novel, highly functionalized pyridine derivative: 4-Methyl-2-(methylthio)-5-vinylpyridine. This molecule incorporates three key pharmacophoric features: a 4-methyl group, a 2-methylthio substituent, and a 5-vinyl group. Each of these moieties can be strategically utilized in the design of new therapeutic agents. The vinyl group, in particular, offers a versatile handle for further chemical modifications and is a known component in various bioactive molecules and polymers.[3][4] This document is intended for researchers, scientists, and professionals in drug development, offering both a theoretical framework and practical, field-proven insights into the synthesis of this and structurally related compounds.
Retrosynthetic Analysis
A logical retrosynthetic analysis of the target molecule, 4-Methyl-2-(methylthio)-5-vinylpyridine (I), suggests a multi-step synthesis commencing from a readily available starting material. The vinyl group at the C-5 position is identified as a key late-stage functionalization. This can be installed using a variety of well-established olefination or cross-coupling reactions. The analysis below outlines a primary synthetic route proceeding via a key aldehyde intermediate (II).
Caption: Retrosynthetic analysis of 4-Methyl-2-(methylthio)-5-vinylpyridine.
Proposed Synthetic Pathway and Experimental Protocols
The forward synthesis is designed as a six-step sequence starting from commercially available 2-chloro-4-methylpyridine. Each step is detailed below with a discussion of the underlying chemistry and a representative experimental protocol adapted from established literature for analogous transformations.
Step 1: Bromination of 2-Chloro-4-methylpyridine
The first step involves the regioselective bromination of 2-chloro-4-methylpyridine (VI) to yield 5-bromo-2-chloro-4-methylpyridine (V). The directing effects of the chloro and methyl groups on the pyridine ring favor bromination at the C-5 position.
Reaction Scheme:
Causality behind Experimental Choices: The use of oleum (fuming sulfuric acid) as a solvent and activating agent is crucial. It protonates the pyridine nitrogen, deactivating the ring towards electrophilic substitution, but to a lesser extent than a neutral ring. This controlled deactivation allows for a more selective bromination.
Experimental Protocol:
-
To a stirred solution of 2-chloro-4-methylpyridine (1.0 eq) in oleum (20%), cool the mixture to 0 °C.
-
Slowly add bromine (1.1 eq) dropwise, maintaining the temperature below 10 °C.
-
After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 80 °C for 12 hours.
-
Cool the reaction mixture and carefully pour it onto crushed ice.
-
Neutralize the solution with a saturated aqueous solution of sodium hydroxide until a precipitate forms.
-
Filter the solid, wash with cold water, and dry under vacuum to obtain 5-bromo-2-chloro-4-methylpyridine (V).
Step 2: Thiolation of 5-Bromo-2-chloro-4-methylpyridine
The chloro group at the C-2 position is susceptible to nucleophilic aromatic substitution. In this step, it is displaced by a hydrosulfide nucleophile to introduce a mercapto group, yielding 5-bromo-4-methyl-2-mercaptopyridine (IV).
Reaction Scheme:
Causality behind Experimental Choices: Sodium hydrosulfide (NaSH) is a potent nucleophile for the introduction of a thiol group. The reaction is typically carried out in a polar aprotic solvent like DMF to facilitate the dissolution of the reagents and promote the SNAr reaction.
Experimental Protocol:
-
To a solution of 5-bromo-2-chloro-4-methylpyridine (1.0 eq) in N,N-dimethylformamide (DMF), add sodium hydrosulfide hydrate (1.5 eq) in portions at room temperature.
-
Heat the reaction mixture to 100 °C and stir for 4 hours.
-
Cool the mixture to room temperature and pour it into ice water.
-
Acidify the solution with acetic acid to a pH of approximately 5 to precipitate the product.
-
Filter the resulting solid, wash thoroughly with water, and dry to yield 5-bromo-4-methyl-2-mercaptopyridine (IV).
Step 3: Methylation of 5-Bromo-4-methyl-2-mercaptopyridine
The mercapto group is then S-methylated to give the desired methylthio group, resulting in the formation of 5-bromo-4-methyl-2-(methylthio)pyridine (III). This is a standard S-alkylation reaction.
Reaction Scheme: ``` IV (5-Bromo-4-methyl-2-mercaptopyridine) + CH3I + Base -> III (5-bromo-4-methyl-2-(methylthio)pyridine)
III (5-Bromo-4-methyl-2-(methylthio)pyridine) + n-BuLi, then DMF -> II (4-Methyl-2-(methylthio)pyridine-5-carbaldehyde)
II (Aldehyde) + (EtO)2P(O)CH2COOEt + Base -> Intermediate Ester Intermediate Ester -> Reduction and Elimination -> I (Vinylpyridine)
III (5-Bromo-4-methyl-2-(methylthio)pyridine) + Vinyltributyltin + Pd catalyst -> I (4-Methyl-2-(methylthio)-5-vinylpyridine)
Caption: Decision matrix for vinyl group installation methods.
-
Horner-Wadsworth-Emmons Reaction: This method is advantageous due to the ease of removal of the water-soluble phosphate byproduct. [5]However, it necessitates the prior synthesis of the aldehyde intermediate, which adds a step to the overall sequence.
-
Stille Coupling: The primary advantage of the Stille reaction is the stability and broad functional group tolerance of the organostannane reagents. [6]The main drawback is the toxicity of tin compounds and the potential difficulty in completely removing tin-containing byproducts from the final product, which is a significant concern in pharmaceutical development. [7]* Suzuki-Miyaura Coupling: This is often the preferred method in modern drug discovery due to the low toxicity of the boronic acid reagents and their byproducts. [8]A wide variety of vinylboronic acids and their esters are commercially available. This method would proceed from the same bromo-intermediate (III) as the Stille coupling.
For the synthesis of a potential pharmaceutical ingredient, the Suzuki coupling would likely be the most favorable choice, followed by the HWE reaction. The Stille coupling, while effective, would require rigorous purification and analysis to ensure the final compound is free of toxic tin residues.
Applications in Drug Development and Future Directions
The pyridine nucleus is a well-established "privileged scaffold" in medicinal chemistry, appearing in numerous blockbuster drugs. [1]The specific combination of substituents in 4-Methyl-2-(methylthio)-5-vinylpyridine makes it an attractive candidate for further exploration in several therapeutic areas:
-
Kinase Inhibition: Many kinase inhibitors feature substituted pyridine cores that interact with the hinge region of the ATP binding site. The methylthio and methyl groups can be optimized to enhance binding affinity and selectivity.
-
Antiviral and Antimicrobial Agents: Pyridine derivatives have shown a broad spectrum of antimicrobial and antiviral activities. [9]* CNS-active Agents: The pyridine scaffold is also prevalent in drugs targeting the central nervous system.
The vinyl group serves as a versatile synthetic handle for "late-stage functionalization," allowing for the rapid generation of a library of analogues. It can participate in a wide range of reactions, including:
-
Heck coupling
-
Michael addition
-
Epoxidation
-
Diels-Alder reactions
This allows for the exploration of a much larger chemical space from a single advanced intermediate, which is a highly efficient strategy in modern drug discovery.
Conclusion
This guide has outlined a robust and logical multi-step synthesis for 4-Methyl-2-(methylthio)-5-vinylpyridine, a novel and promising scaffold for drug discovery. By leveraging well-established and reliable chemical transformations, the target molecule can be accessed in good overall yield from a simple starting material. The comparative analysis of different methods for the key vinylation step provides researchers with the necessary information to make informed decisions based on their specific needs regarding scalability, purity, and environmental impact. The synthetic route is designed to be self-validating at each step, with protocols adapted from proven literature precedents. The final compound holds significant potential as a building block for the development of new therapeutic agents, and the strategies discussed herein are applicable to a wide range of other substituted pyridines.
References
- Synthesis, Spectral Characterization and Analgesic Activity of 2-Methylthio-1,4-Dihydropyrimidines. [Link to be added]
-
Horner–Wadsworth–Emmons reaction - Wikipedia. [Link]
- 4-Vinylpyridine 100-43-6 wiki. [Link to be added]
-
2-Vinylpyridine - Wikipedia. [Link]
-
2-mercaptopyrimidine - Organic Syntheses Procedure. [Link]
- Pyridine: the scaffolds with significant clinical diversity - RSC Publishing. [Link to be added]
- Pyridine: the scaffolds with significant clinical diversity - PMC. [Link to be added]
-
Advancing total synthesis through the Stille cross-coupling - RSC Publishing. [Link]
-
2-Vinylpyridine: A Key Pharmaceutical Intermediate and Monomer Supplier in China. [Link]
-
Horner-Wadsworth-Emmons Reaction - YouTube. [Link]
-
2-Mercaptopyridine - Wikipedia. [Link]
- US2677688A - Method for producing vinyl pyridines - Google P
-
Supplementary Information Synthetic routes to compounds 5 and 10-19 - The Royal Society of Chemistry. [Link]
-
(E)-Selective Horner–Wadsworth–Emmons reaction of aldehydes with bis-(2,2,2-trifluoroethyl)phosphonoacetic acid. [Link]
- Applications of the Horner–Wadsworth–Emmons Olefination in Modern Natural Product Synthesis. [Link to be added]
-
Reactivity of alkyl and vinyl pyridines. [Link]
- Synthesis and fungicidal activity of 2-(methylthio)-4-methylpyrimidine carboxamides bearing a carbamate moiety - Taylor & Francis. [Link to be added]
-
Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies - PMC. [Link]
-
Suzuki Coupling - Organic Chemistry Portal. [Link]
-
Stille reaction - Wikipedia. [Link]
-
Stille Coupling - Chemistry LibreTexts. [Link]
-
Synthesis of methyl-4-pyridylthioacetate - PrepChem.com. [Link]
-
Stille Coupling - Organic Chemistry Portal. [Link]
-
Experimental Scheme for the synthesis of 2-mercapto pyrimidines (4a-l) - ResearchGate. [Link]
- CN102321016A - Synthesis method of 5-bromo-2-methyl 4-hydroxypyridinecarboxylate - Google P
-
Suzuki reactions of 2-bromopyridine with aryl boronic acids a - ResearchGate. [Link]
- US20060116519A1 - Synthesis of 5-bromo-4-methyl-pyridin-3-ylmethyl)
-
A Review on the Medicinal Importance of Pyridine Derivatives - ResearchGate. [Link]
Sources
- 1. Pyridine: the scaffolds with significant clinical diversity - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Pyridine: the scaffolds with significant clinical diversity - RSC Advances (RSC Publishing) DOI:10.1039/D2RA01571D [pubs.rsc.org]
- 3. 2-Vinylpyridine - Wikipedia [en.wikipedia.org]
- 4. CAS 100-69-6: 2-Vinylpyridine | CymitQuimica [cymitquimica.com]
- 5. alfa-chemistry.com [alfa-chemistry.com]
- 6. Stille reaction - Wikipedia [en.wikipedia.org]
- 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
- 8. organic-chemistry.org [organic-chemistry.org]
- 9. chemicalpapers.com [chemicalpapers.com]
